Cas no 20651-68-7 (Benzene, 1-butyl-3-iodo-)

• Product Name: Benzene, 1-butyl-3-iodo-
• CAS No: 20651-68-7
• MF: C₁₀H₁₃I
• MW: 260.114695310593
• CID: 1399498
• Update Time: 2025-05-24

Benzene, 1-butyl-3-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-butyl-3-iodo-

• Inchi： 1S/C10H13I/c1-2-3-5-9-6-4-7-10(11)8-9/h4,6-8H,2-3,5H2,1H3
• InChI Key： OEZDHAXOVPQBTO-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CCCC

Computed Properties

• Exact Mass: 260.00579
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on Benzene, 1-butyl-3-iodo-

Benzene, 1-butyl-3-iodo - A Comprehensive Overview

Benzene, 1-butyl-3-iodo, also known by its CAS number 20651-68-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines the aromaticity of benzene with the functional groups of a butyl chain and an iodine atom. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of benzene, 1-butyl-3-iodo typically involves a series of well-established organic reactions. One common approach is the Friedel-Crafts alkylation reaction, where an alkyl halide reacts with benzene in the presence of a Lewis acid catalyst such as aluminum chloride. This reaction selectively introduces the butyl group at the para position relative to the iodine substituent. The iodine atom can be introduced through nucleophilic aromatic substitution or through direct electrophilic substitution under specific conditions. Recent advancements in catalytic methods have further optimized the synthesis process, enhancing yield and purity while minimizing environmental impact.

The physical properties of benzene, 1-butyl-3-iodo are influenced by its molecular structure. The compound is typically a crystalline solid at room temperature, with a melting point around 70°C and a boiling point exceeding 200°C under standard atmospheric pressure. Its solubility in organic solvents such as dichloromethane and diethyl ether is relatively high, while its solubility in water is limited due to its hydrophobic nature. These properties make it suitable for use in various solvent-based reactions and separations.

One of the most notable applications of benzene, 1-butyl-3-iodo is in the field of medicinal chemistry. The compound serves as an intermediate in the synthesis of complex heterocyclic structures that are critical components of numerous pharmaceutical agents. For instance, recent studies have highlighted its role in the construction of bioactive molecules targeting cancer cells and neurodegenerative diseases. The iodine substituent facilitates nucleophilic substitution reactions, enabling the incorporation of diverse functional groups into the molecule.

In addition to its pharmaceutical applications, benzene, 1-butyl-3-iodo finds utility in materials science. Its ability to undergo polymerization under controlled conditions has led to its use in the development of novel polymeric materials with tailored mechanical and thermal properties. Researchers have explored its potential as a precursor for high-performance polymers used in electronics and advanced composites.

The chemical stability of benzene, 1-butyl-3-iodo makes it suitable for storage under standard laboratory conditions. However, precautions must be taken to avoid exposure to strong oxidizing agents or extreme temperatures that could lead to decomposition or side reactions. Proper handling procedures are essential to ensure safety during synthesis and application.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of benzene, 1-butyl-3-iodo. Quantum mechanical calculations have revealed that the iodine atom significantly influences the electron distribution within the molecule, enhancing its electrophilic character at specific positions on the aromatic ring. This understanding has been instrumental in designing more efficient synthetic pathways and predicting reactivity trends for related compounds.

In conclusion, benzene, 1-butyl-3-iodo, with its CAS number 20651-68-, stands as a pivotal compound in modern chemistry due to its unique structure and diverse applications. Its role as an intermediate in drug discovery and materials science underscores its importance across multiple disciplines. Ongoing research continues to uncover new potential uses for this compound, further solidifying its place as a key player in contemporary chemical research.